4-({[4-(Heptyloxy)phenyl]methyl}amino)benzoic acid

• CAS No.: 61440-55-9
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-[(4-heptoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C21H27NO3/c1-2-3-4-5-6-15-25-20-13-7-17(8-14-20)16-22-19-11-9-18(10-12-19)21(23)24/h7-14,22H,2-6,15-16H2,1H3,(H,23,24)
• InChI Key: JGVDJRUTYQBHBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC1=CC=C(C=C1)CNC2=CC=C(C=C2)C(=O)O

Description

4-({[4-(Heptyloxy)phenyl]methyl}amino)benzoic acid is a useful research compound. Its molecular formula is C21H27NO3 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 g. of ethyl p-[p-(heptyloxy)benzyl]amino benzoate (prepared as described in Example 54), 1.51 g. of potassium hydroxide and 50 ml. of 95% ethanol is refluxed for 5 hours. Concentrated hydrochloric acid is added and the mixture diluted with 150 ml. of water. Chilling and filtering gives crystals which are recrystallized from ethanol to give white crystals, m.p. 148°-152.5° C.